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Introduction

Streptococcus pneumoniae (the pneumococcus) is a significant human pathogen responsible
for diseases such as pneumonia, meningitis, and otitis media[1][2]. Its ability to cause disease
is dependent on a variety of virulence factors. One such factor is the Pneumococcal Surface
Adhesin A (PsaA), a 37-kDa lipoprotein[3]. PsaA is a crucial component of an ABC-type
transporter system responsible for the uptake of manganese (Mn2+)[4][5][6]. The acquisition of
Mn2* is vital for pneumococcal survival, particularly in defending against oxidative stress
generated by the host's immune response[5][6][7]. Consequently, mutations in the psaA gene
result in a pleiotropic phenotype, including reduced virulence, impaired adherence to host cells,
and hypersensitivity to oxidative stress[4][5][6].

Generating a targeted psaA knockout mutant is a fundamental technique for studying its role in
pneumococcal pathogenesis, evaluating its potential as a vaccine candidate, and
understanding the mechanisms of manganese homeostasis[3][8]. These application notes
provide detailed protocols for creating a psaA knockout mutant in S. pneumoniae using a
marker-replacement strategy based on homologous recombination.

Principle of the Method
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The generation of a knockout mutant in S. pneumoniae is achieved through homologous
recombination. This method relies on the natural transformability of the pneumococcus, which
can be induced by a competence-stimulating peptide (CSP)[9][10][11]. The core principle
involves constructing a linear DNA fragment or a suicide plasmid containing an antibiotic
resistance cassette flanked by DNA sequences homologous to the regions immediately
upstream and downstream of the psaA gene. When this "knockout cassette” is introduced into
competent pneumococcal cells, the cellular recombination machinery (RecA-dependent)
recognizes the homologous flanking regions and replaces the native psaA gene with the
antibiotic resistance cassette via a double crossover event[12][13]. Transformants are then
selected based on their acquired antibiotic resistance.

Visualized Experimental Workflow

The overall process for generating and confirming a psaA knockout mutant is outlined below.

Overall Workflow for Generating a psaA Knockout Mutant
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b1176719#methods-for-generating-a-
psaa-knockout-mutant-in-streptococcus-pneumoniae]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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